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Compound of Interest

Compound Name: (R)-Sitcp

Cat. No.: B2993439

This technical guide provides essential information regarding the chiral spiro-phosphepine
catalyst, (R)-Sitcp. The following data summarizes its key chemical identifiers and physical
properties.

(R)-Sitcp is a chiral phosphine catalyst utilized in enantioselective synthesis. Notably, it has
been employed in the promotion of enantioselective formal [4 + 2] cycloaddition reactions.[1]

~hemical for (R)-Si

Identifier Value Source

CAS Number 856407-37-9 PubChem|[2]
Molecular Formula C25H23P PubChem][2]
Molecular Weight 354.4 g/mol PubChem|[2]
PubChem CID 11325691 PubChem|[2]

Experimental Application: Enantioselective [4 + 2]
Cycloaddition

A notable application of (R)-Sitcp is in the enantioselective formal [4 + 2] cycloaddition of
saccharin-derived ketimines and ethyl a-methylallenoate. This reaction yields tricyclic
tetrahydropyridines with good yields and high enantiomeric excesses.[1]
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The general workflow for this type of phosphine-catalyzed reaction involves the nucleophilic
addition of the phosphine to an allenoate, forming a zwitterionic intermediate. This intermediate
then reacts with an imine through a series of steps, including proton transfers and conjugate
addition, to ultimately yield the tetrahydropyridine product and regenerate the phosphine
catalyst.
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Figure 1. Generalized workflow for the (R)-Sitcp catalyzed [4 + 2] annulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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